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Zoliflodacin MIC Testing Standards and QC Ranges

To ensure accurate and reproducible susceptibility testing for zoliflodacin, the following quality control

(QC) ranges have been established through multilaboratory studies and approved by the CLSI [1].

QC Strain Testing Method Approved QC Range (μg/ml)

Neisseria gonorrhoeae ATCC 49226 Agar Dilution 0.06 - 0.5 [1]

Staphylococcus aureus ATCC 29213 Broth Microdilution 0.12 - 0.5 [1]

Enterococcus faecalis ATCC 29212 Broth Microdilution 0.25 - 2 [1]

Escherichia coli ATCC 25922 Broth Microdilution 1 - 4 [1]

Streptococcus pneumoniae ATCC 49619 Broth Microdilution 0.12 - 0.5 [1]

Haemophilus influenzae ATCC 49247 Broth Microdilution 0.12 - 1 [1]

The QC range for N. gonorrhoeae ATCC 49226 is critical for validating test performance during clinical

trials, surveillance, and eventual clinical use [1].
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Detailed Protocol: Agar Dilution for N. gonorrhoeae

This protocol summarizes the methodology used in key surveillance studies and aligns with CLSI standards

M07 and M100 [1] [2].

Medium Preparation: Use GC Medium Base agar, supplemented with 1% IsoVitalex [2]. The

medium should not contain blood or other supplements like hemoglobin for this test. Prepare and
dispense agar into tubes (e.g., 18 ml volumes) for later melting and incorporation of the antibiotic [1].

Antibiotic Preparation: Prepare a stock solution of zoliflodacin in dimethyl sulfoxide (DMSO) and
further dilute with water [1]. Incorporate serial two-fold dilutions of zoliflodacin into the molten agar to

create a range of concentrations. Studies have tested concentrations from 0.001 mg/L to 1 mg/L to
establish full MIC distributions [2].

Inoculum Preparation: Create a bacterial suspension from fresh overnight cultures (18-24 hours) of
N. gonorrhoeae.

Inoculation and Incubation: Spot-inoculate the agar plates (~10^4 CFU per spot) and incub for 20-
24 hours at 36 ± 1°C in a humid, CO2-enriched atmosphere [2].

MIC Determination: The MIC is defined as the lowest concentration of zoliflodacin that completely
inhibits visible growth [2].
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Global Susceptibility Profile and Resistance
Mechanisms

Recent global surveillance data confirms high susceptibility to zoliflodacin. Testing of 2,993 contemporary

gonococcal isolates from 2021-2024 showed a modal MIC of 0.032 mg/L and a wild-type MIC range up to

0.125 mg/L for the vast majority of isolates [2]. The table below summarizes key findings from recent

studies.

Parameter Details

Modal MIC (Global
Surveillance)

0.032 mg/L [2]

Typical Wild-Type MIC
Range

0.001 - 0.125 mg/L [2]

Clinical Efficacy (Phase 3
Trial)

90.9% microbiological cure (urogenital) with 3 g single oral dose [3]

Primary Resistance
Mutations

GyrB: D429N, D429V, K450 (substitutions) [4] [2] [5]

Pre-disposing Mutation GyrB: S467N (does not cause resistance alone but predisposes to
higher-level resistance) [4] [5]

Correlation with Clinical Outcomes: Phase 3 trial data indicates that isolates with zoliflodacin MIC
values ≤ 0.25 µg/mL are associated with high treatment success rates [6].

Resistance Mechanisms and Surveillance: Resistance is primarily linked to specific amino acid
substitutions in the GyrB subunit of DNA gyrase, the drug's target. The GyrB D429N mutation is

particularly notable, as it has been selected in vitro and identified in a few clinical isolates with
elevated MICs (0.5-2 mg/L) [4] [2]. Although rare, continuous genetic surveillance for mutations in

gyrB (particularly at codons D429, K450, and S467) is recommended [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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